2,2-Difluoro-2-(4-hydroxyazepan-4-yl)acetic acid hydrochloride

• IUPAC Name: 2,2-difluoro-2-(4-hydroxyazepan-4-yl)acetic acid;hydrochloride
• InChI: InChI=1S/C8H13F2NO3.ClH/c9-8(10,6(12)13)7(14)2-1-4-11-5-3-7;/h11,14H,1-5H2,(H,12,13);1H
• InChI Key: QJHLLKWMHJQGCD-UHFFFAOYSA-N
• Canonical SMILES: C1CC(CCNC1)(C(C(=O)O)(F)F)O.Cl
• Molecular Formula: C8H14ClF2NO3
• Molecular Weight: 245.65 g/mol
• CAS No.: 2225136-74-1

Description

2,2-Difluoro-2-(4-hydroxyazepan-4-yl)acetic acid hydrochloride, with the CAS Number 2225136-74-1, is a compound with a molecular weight of 245.65. It is typically stored at room temperature and appears as a powder.

Molecular Structure Analysis

The InChI code for this compound is 1S/C8H13F2NO3.ClH/c9-8(10,6(12)13)7(14)2-1-4-11-5-3-7;/h11,14H,1-5H2,(H,12,13);1H. This code provides a detailed description of the molecule’s structure, including the number and arrangement of atoms.

Physical and Chemical Properties Analysis

This compound is a powder at room temperature. More specific physical and chemical properties, such as melting point or solubility, were not available in the search results.

Scientific Research Applications

Synthesis of Amino Acid Derivatives

A study by Burger et al. (1992) demonstrated the synthesis of amino acid derivatives using [2,2-Bis(trifluoromethyl)-5-oxo-1,3-oxazolidin-4-yl]acetic acid chloride and diazoalkanes. This process yields compounds that serve as intermediates for synthesizing various natural and non-natural α-amino acids and their derivatives, showcasing the synthetic versatility and application in generating important biochemical compounds (Burger, Rudolph, Neuhauser, & Gold, 1992).

Functionalized Fluorinated Arylethers Synthesis

Doherty et al. (2003) outlined a method to produce fluorinated aryl ethers with amide and aldehyde functionalities starting from 1,2,3,4-tetrafluorodibenz[b, f][1,4]oxazepine. This work indicates the potential of using specific fluorinated compounds as precursors in creating complex molecules with significant chemical functionalities, relevant in materials science and pharmaceutical research (Doherty, Nieuwenhuyzen, Saunders, & Sloan, 2003).

Development of Fluorescence Probes

The development of novel fluorescence probes that can reliably detect reactive oxygen species and distinguish specific species was detailed by Setsukinai et al. (2003). These probes, designed to selectively detect highly reactive oxygen species, are crucial in understanding oxidative stress and its implications in various diseases and biological processes. The research demonstrates the chemical engineering of specific fluorophores for targeted biomedical applications (Setsukinai, Urano, Kakinuma, Majima, & Nagano, 2003).

Synthesis of α-CF3-Substituted Acids

Research by Vasilyeva and Vorobyeva (2020) on synthesizing α-CF3-substituted α-methoxy-α-(furan-2-yl) acetic acids and their derivatives showcases another application in organic chemistry. This synthesis pathway, involving CuI-catalyzed cycloaddition reactions, further illustrates the broad scope of fluorinated compounds in creating structurally diverse and functionally rich molecules, highlighting their importance in materials science and drug discovery (Vasilyeva & Vorobyeva, 2020).

Safety and Hazards

The compound has been assigned the GHS07 pictogram, indicating that it can cause harm if inhaled, swallowed, or comes into contact with skin. Specific hazard statements include H315 (causes skin irritation), H319 (causes serious eye irritation), and H335 (may cause respiratory irritation). Precautionary measures include avoiding breathing dust or fumes, washing thoroughly after handling, and wearing protective gloves or eye protection.